Cas no 1698364-69-0 (2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 1698364-69-0
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6232672
• PubChem ID: 107045108
• Update Time: 2025-10-28

2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid
• EN300-1827565
• 1698364-69-0

• Inchi： 1S/C8H13N3O2/c1-8(2,7(12)13)4-6-5-11(3)10-9-6/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： IYZMPYGIJKWMJV-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

2,2-Dimethyl-3-(1-Methyl-1H-1,2,3-Triazol-4-Yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1698364-69-0, known as 2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of propanoic acid with a substituted triazole ring, making it a valuable compound for exploring novel chemical reactions and bioactive agents.

Structural Analysis and Synthesis

The molecular structure of 2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid is characterized by a central propanoic acid backbone with two methyl groups attached to the second carbon atom. The third carbon atom is substituted with a 1-methyl-1H-1,2,3-triazol group, which introduces aromaticity and potential for hydrogen bonding. This structure was synthesized through a multi-step process involving the coupling of alkyne groups with azides under copper-catalyzed conditions, followed by hydrolysis to yield the final product.

Recent advancements in click chemistry have enabled efficient synthesis of this compound. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has further streamlined the production process, making it more accessible for large-scale applications.

Pharmacological and Biological Studies

Emerging studies on 2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid have revealed its potential as a bioactive agent. In vitro assays have demonstrated its ability to modulate enzyme activity and interact with cellular receptors. Notably, the compound has shown promise in anti-inflammatory and antioxidant assays, suggesting its potential application in the development of therapeutic agents.

Furthermore, computational studies using molecular docking techniques have provided insights into its binding affinity with various protein targets. These findings underscore the importance of the triazole ring in mediating molecular interactions. Researchers are currently exploring its efficacy in animal models to validate its therapeutic potential.

Applications in Materials Science

Beyond pharmacology, 2,2-dimethyl-3-(1-methyl-1H-1,2,3-triazol-4-ylium)propanoic acid has found applications in materials science. Its ability to form stable metal-ligand complexes makes it a valuable component in coordination chemistry. Recent studies have highlighted its role as a ligand in metalloporphyrin complexes used in catalysis and sensing applications.

In addition to this role as a ligand precursor, CAS No. 1698364-based compounds are being explored for their potential in polymer chemistry. The incorporation of this molecule into polymeric materials has shown enhanced mechanical properties and thermal stability due to its rigid triazole moiety.

Future Directions and Research Prospects

The exploration of CAS No. 1698364-related compounds is expected to expand into new frontiers as researchers continue to uncover their diverse applications. Ongoing projects aim to investigate their role in drug delivery systems and nanotechnology-based therapies.

The development of green synthesis methods for this compound is another area receiving significant attention. Researchers are exploring biocatalytic pathways and sustainable chemical processes to reduce environmental impact while maintaining product quality.